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Compound of Interest

Compound Name: 2-Propyloctanal

Cat. No.: B15460182

. Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling 2-Propyloctanal, including detailed operational and disposal plans. Our goal is to be
your preferred source for laboratory safety and chemical handling information, building deep
trust by providing value beyond the product itself.

Essential Safety Information at a Glance

Proper handling of 2-Propyloctanal requires adherence to strict safety protocols to minimize
risk and ensure a safe laboratory environment. The following table summarizes key quantitative
data for 2-Propyloctanal.

Property

Value

Molecular Formula

C11H220

Molecular Weight

170.29 g/mol [1]

CAS Number

61611-52-7[1]

Physical State

Liquid (presumed based on structure)

Boiling Point Data not readily available
Flash Point Data not readily available
Density Data not readily available
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Personal Protective Equipment (PPE)

When handling 2-Propyloctanal, a comprehensive approach to personal protective equipment

is crucial. The following PPE is recommended to prevent skin and eye contact, as well as

inhalation of any potential vapors.

Eye Protection: Wear tightly fitting safety goggles with side-shields. If there is a splash
hazard, a face shield should be worn in addition to goggles.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.
Gloves must be inspected before use and replaced immediately if contaminated or
damaged.

Body Protection: A flame-retardant lab coat should be worn over personal clothing. For tasks
with a higher risk of splashes, a chemical-resistant apron is recommended.

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood. If ventilation is inadequate or if there is a risk of aerosol generation, a NIOSH-
approved respirator with an appropriate organic vapor cartridge should be used.

Experimental Protocol: Representative Aldol
Condensation

The following is a representative experimental protocol for an aldol condensation reaction, a
common application for aldehydes like 2-Propyloctanal. This procedure should be adapted
based on the specific requirements of your research.

Objective: To synthesize a larger molecule via a base-catalyzed aldol condensation using 2-
Propyloctanal.

Materials:
e 2-Propyloctanal
o A suitable ketone (e.g., acetone)

e Sodium hydroxide (NaOH) solution (e.g., 2M)
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Ethanol (95%)

Glacial acetic acid

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel

Beakers and graduated cylinders

Ice bath

Filtration apparatus (e.g., Buchner funnel)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine 2-
Propyloctanal and the chosen ketone in the desired stoichiometric ratio.

Solvent Addition: Add 95% ethanol to the flask to dissolve the reactants.

Initiation of Reaction: While stirring, slowly add the 2M sodium hydroxide solution to the
flask. The reaction is often exothermic, and the flask may become warm.[2]

Reaction Monitoring: Continue stirring the mixture. The reaction progress can be monitored
by the formation of a precipitate. If no precipitate forms after a set time at room temperature,
the reaction mixture can be gently heated to encourage the reaction.[3]

Quenching and Neutralization: Once the reaction is complete, cool the mixture in an ice bath.
Slowly add a dilute solution of acetic acid to neutralize the sodium hydroxide catalyst.

Product Isolation: Isolate the solid product by vacuum filtration.
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e Washing: Wash the crude product with cold 95% ethanol, followed by a dilute acetic acid

solution in ethanol, and a final wash with cold 95% ethanol to remove any unreacted starting
materials and byproducts.[3]

e Drying and Purification: Dry the isolated product. Further purification can be achieved
through recrystallization from a suitable solvent.[3]
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Experimental Workflow: Aldol Condensation
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A flowchart of the aldol condensation experimental workflow.
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Safe Handling and Storage

Adherence to proper handling and storage procedures is critical for maintaining a safe
laboratory environment.

« Handling:

[¢]

Always work in a well-ventilated area, such as a chemical fume hood.

[e]

Avoid contact with skin and eyes.

o

Do not eat, drink, or smoke in areas where 2-Propyloctanal is handled.

o

Wash hands thoroughly after handling.

[¢]

Ground and bond containers when transferring material to prevent static discharge.
o Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from sources of ignition, heat, and incompatible materials such as strong
oxidizing agents, acids, and bases.

Disposal Plan

Proper disposal of 2-Propyloctanal and any contaminated materials is essential to protect the
environment and comply with regulations.

o Waste Collection:

o Collect waste 2-Propyloctanal and any solutions containing it in a dedicated, properly
labeled, and sealed container.

o Do not mix with other waste streams unless compatibility is confirmed.

¢ Disposal of Contaminated Materials:
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o Contaminated materials such as gloves, paper towels, and pipette tips should be collected
in a separate, labeled hazardous waste container.

o Neutralization (for Aldehyde Waste):

o Spent aldehyde waste may be deactivated by chemical treatment to reduce its toxicity.[4]
This should only be performed by trained personnel following a validated procedure.

o After neutralization, the pH should be checked to ensure it is within the acceptable range
for disposal, as determined by local regulations.[5]

» Final Disposal:

o All waste must be disposed of in accordance with local, state, and federal regulations.

o Contact your institution's environmental health and safety (EHS) department for specific
guidance on hazardous waste disposal procedures. Never pour chemical waste down the
drain without proper authorization.
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Disposal Plan for 2-Propyloctanal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 2-Propyloctanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15460182#personal-protective-equipment-for-
handling-2-propyloctanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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